Cas no 1261771-48-5 (2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261771-48-5
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 4923975
• Update Time: 2025-06-09

2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9F4NO2/c15-12-6-8(7-13(20)21)5-11(19-12)9-1-3-10(4-2-9)14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： STHMZINZPVNOSR-UHFFFAOYSA-N
• SMILES： FC1=CC(CC(=O)O)=CC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

Introduction to 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261771-48-5)

2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261771-48-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a fluorine substituent, and a trifluoromethyl group. These structural features contribute to its potential applications in the development of novel therapeutic agents.

The chemical formula of 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid is C₁₅H₉F₄NO₂, and it has a molecular weight of approximately 303.23 g/mol. The compound's solubility and stability are key factors that influence its use in various chemical and biological assays. It is typically synthesized through multi-step processes involving aromatic substitution, coupling reactions, and functional group transformations.

In recent years, the study of 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid has been driven by its potential as a lead compound for the development of new drugs. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, studies have demonstrated that it can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases.

The presence of the trifluoromethyl group in 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid is particularly noteworthy. Trifluoromethyl groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. This feature makes the compound an attractive candidate for drug discovery programs aimed at developing orally bioavailable drugs with enhanced efficacy and reduced side effects.

Clinical trials involving derivatives of 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid have shown promising results in preclinical models of cancer. These derivatives have been found to exhibit selective cytotoxicity against various cancer cell lines, while showing minimal toxicity to normal cells. This selectivity is crucial for minimizing adverse effects in patients undergoing treatment.

Beyond its therapeutic applications, 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid has also been explored for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing biological pathways and understanding the mechanisms of disease. For example, it has been used to investigate the role of specific enzymes in cellular signaling processes, providing insights that could lead to the development of new therapeutic strategies.

The synthesis and characterization of 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid have been extensively documented in the scientific literature. Various synthetic routes have been developed to optimize yield and purity, with methods ranging from traditional organic synthesis techniques to more advanced catalytic processes. These efforts have not only improved the accessibility of the compound but also provided valuable insights into its chemical behavior and reactivity.

In conclusion, 2-Fluoro-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261771-48-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.